1-[(2R,5R)-2,5-Dimethylpiperidin-1-yl]ethanone

• IUPAC Name: 1-[(2R,5R)-2,5-dimethylpiperidin-1-yl]ethanone
• InChI: InChI=1S/C9H17NO/c1-7-4-5-8(2)10(6-7)9(3)11/h7-8H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key: QYYOPHOHRVUDNK-HTQZYQBOSA-N
• Canonical SMILES: CC1CCC(N(C1)C(=O)C)C
• Isomeric SMILES: C[C@@H]1CC[C@H](N(C1)C(=O)C)C
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• CAS No.: 1932041-16-1

Description

1-[(2R,5R)-2,5-Dimethylpiperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C9H17NO and its molecular weight is 155.241. The purity is usually 95%.
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Scientific Research Applications

Materials Science Applications

Dimethyl ether (DME), a compound related to the structural class of "1-[(2R,5R)-2,5-Dimethylpiperidin-1-yl]ethanone", is recognized for its environmental conservation and energy security benefits. It has been identified as an attractive alternative to conventional diesel fuel for compression ignition engines due to its superior atomization and vaporization characteristics, low NOx, HC, CO emissions, and virtually no PM emission because of its molecular structure. Research has focused on the application characteristics of DME in CI engines, including fuel properties, spray and atomization characteristics, combustion performance, and exhaust emission characteristics, alongside technological adaptations required for its use in actual engine systems (Park & Lee, 2014).

Pharmacological and Biological Insights

The sigma-1 receptor (Sig-1R), a well-known ER-chaperone that localizes in the mitochondria-associated ER-membrane (MAM), serves for Ca2+-signaling between the ER and mitochondria, involved in ion channel activities, and is particularly important during neuronal differentiation. Sig-1R acts as a central modulator in inter-organelle signaling, helping cell survival by attenuating ER-stress. Agonists of Sig-1R, including dimethyl tryptamine (DMT) and neuroactive steroids, have been used in the treatment of different neurodegenerative diseases, such as Alzheimer’s and Parkinson’s diseases and amyotrophic lateral sclerosis, highlighting a promising avenue for therapeutic exploration (Penke et al., 2017).